Cas no 2229388-03-6 (3-1-(methylamino)cyclopropyl-4-nitrophenol)

• Product Name: 3-1-(methylamino)cyclopropyl-4-nitrophenol
• CAS No: 2229388-03-6
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6012551
• PubChem ID: 165781232
• Update Time: 2025-06-12

3-1-(methylamino)cyclopropyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-1-(methylamino)cyclopropyl-4-nitrophenol
• 2229388-03-6
• 3-[1-(methylamino)cyclopropyl]-4-nitrophenol
• EN300-1806464

• Inchi： 1S/C10H12N2O3/c1-11-10(4-5-10)8-6-7(13)2-3-9(8)12(14)15/h2-3,6,11,13H,4-5H2,1H3
• InChI Key： YMYLZTXNYMAZJV-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)C1(CC1)NC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.1Ų

Additional information on 3-1-(methylamino)cyclopropyl-4-nitrophenol

Introduction to 3-1-(methylamino)cyclopropyl-4-nitrophenol (CAS No. 2229388-03-6)

3-1-(methylamino)cyclopropyl-4-nitrophenol, identified by the chemical registration number CAS No. 2229388-03-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropyl ring linked to a nitro-substituted phenol moiety with an amine functional group, has garnered attention due to its structural complexity and potential biological activity. The unique combination of structural elements suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The structural framework of 3-1-(methylamino)cyclopropyl-4-nitrophenol encompasses several key functional groups that contribute to its chemical reactivity and potential pharmacological properties. The cyclopropyl ring, known for its rigid three-membered structure, can influence the conformational flexibility of the molecule, affecting its binding affinity to biological targets. Additionally, the presence of a nitro group at the para position of the phenol ring introduces electrophilic characteristics, which can facilitate interactions with nucleophilic sites on proteins or enzymes. The methylamino group further enhances the molecule's potential for hydrogen bonding and ionic interactions, broadening its scope of biological activity.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage complex molecular architectures to achieve high selectivity and efficacy. 3-1-(methylamino)cyclopropyl-4-nitrophenol exemplifies this trend, as its unique structural features may enable it to interact with specific biological pathways in a manner distinct from conventional drugs. Preliminary studies have suggested that this compound exhibits promising activity in certain in vitro assays, hinting at its potential utility in addressing unmet medical needs.

The synthesis of 3-1-(methylamino)cyclopropyl-4-nitrophenol represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Key steps include the formation of the cyclopropylamine derivative, followed by nitration and subsequent functional group modifications. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to enhance the efficiency and selectivity of the synthetic pathway. These advancements not only contribute to the accessibility of this compound but also highlight the progress in modern synthetic methodologies.

The pharmacological evaluation of 3-1-(methylamino)cyclopropyl-4-nitrophenol has been conducted using a variety of in vitro models. Initial screening assays have demonstrated notable activity against certain enzymatic targets, suggesting potential applications in modulating metabolic pathways or inhibiting disease-causing enzymes. Additionally, studies have explored its interaction with membrane-bound receptors, indicating possible effects on signal transduction mechanisms. These findings underscore the compound's versatility and its potential as a lead molecule for further drug development.

One particularly intriguing aspect of 3-1-(methylamino)cyclopropyl-4-nitrophenol is its potential role in modulating inflammatory responses. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. Emerging research suggests that compounds targeting specific inflammatory pathways can offer therapeutic benefits without systemic side effects. The structural features of this molecule may enable it to interact with key inflammatory mediators or signaling cascades, providing a novel approach to managing inflammation.

The computational modeling and molecular dynamics simulations have played a crucial role in understanding the binding interactions of 3-1-(methylamino)cyclopropyl-4-nitrophenol with biological targets. These studies have provided insights into how the compound's structural elements contribute to its binding affinity and selectivity. By predicting binding modes and energetics, researchers can refine molecular design strategies to optimize pharmacological properties. Such computational approaches are indispensable in modern drug discovery, enabling rapid screening and prioritization of candidate molecules.

Future directions for research on 3-1-(methylamino)cyclopropyl-4-nitrophenol include exploring its pharmacokinetic profile and potential clinical applications. In vivo studies are essential for evaluating its bioavailability, distribution, metabolism, and excretion (ADME) properties. Additionally, preclinical trials will be necessary to assess its safety and efficacy in animal models before human testing can begin. These studies will provide critical data for advancing this compound toward clinical development and eventual therapeutic use.

The development of 3-1-(methylamino)cyclopropyl-4-nitrophenol also underscores the importance of interdisciplinary collaboration in pharmaceutical research. The integration of expertise from organic chemistry, medicinal chemistry, biochemistry, and computational biology has been instrumental in uncovering its potential therapeutic applications. Such collaborative efforts are essential for translating basic scientific discoveries into tangible medical breakthroughs.

In conclusion,3-1-(methylamino)cyclopropyl-4-nitrophenol (CAS No. 2229388-03-6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and preliminary pharmacological activity make it an attractive candidate for further investigation into drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications,this compound is poised to play a valuable role in addressing unmet medical needs.